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Compound of Interest

Compound Name: MHI-148

Cat. No.: B8198501 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for MHI-148 was located. The following

guidance is based on safety protocols for similar heptamethine cyanine dyes and general

laboratory safety standards. Researchers must conduct a risk assessment before handling this

substance and consult their institution's Environmental Health and Safety (EH&S) department

for specific guidance.

MHI-148 is a near-infrared heptamethine cyanine dye with applications in cancer research for

imaging and targeted therapy.[1][2][3] As a research chemical, its toxicological properties have

not been fully elucidated. Therefore, cautious handling is paramount to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion. The

following table summarizes the recommended PPE for handling MHI-148, particularly when in

powdered form or dissolved in solvents like Dimethyl Sulfoxide (DMSO).
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Body Part
Personal Protective

Equipment

Specifications and Use

Cases

Eyes/Face
Safety Goggles with side

shields or a Face Shield

Safety goggles are the

minimum requirement. A face

shield should be worn in

addition to goggles when there

is a significant risk of splashes,

such as when handling larger

volumes or during vigorous

mixing.[4][5]

Hands
Chemical-resistant gloves

(Nitrile or Butyl)

Disposable nitrile gloves are

suitable for incidental contact.

For prolonged contact or when

handling solutions in DMSO,

which can facilitate skin

absorption, butyl gloves are

recommended. Always double-

glove and change gloves

immediately after

contamination.

Body Laboratory Coat

A flame-resistant lab coat that

fully covers the arms is

essential to protect skin and

clothing from splashes and

spills.

Respiratory
N95 Respirator or Chemical

Fume Hood

When handling the powdered

form of MHI-148, an N95

respirator is recommended to

prevent inhalation of fine

particles. All handling of

powdered MHI-148 and its

solutions should ideally be

performed within a certified

chemical fume hood to

minimize inhalation exposure.
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Operational Plan: Handling and Storage
Engineering Controls:

Chemical Fume Hood: All work with powdered MHI-148 and volatile solutions should be

conducted in a properly functioning chemical fume hood.

Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of vapors.

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust or aerosols.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Prepare solutions in the smallest feasible quantities.

When dissolving in DMSO, be aware that DMSO can facilitate the absorption of other

chemicals through the skin.

Storage:

Store MHI-148 in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated

area.

Keep away from incompatible materials such as strong oxidizing agents.

Label all containers clearly with the chemical name, concentration, date, and any associated

hazards.

Disposal Plan
All MHI-148 waste, including contaminated PPE and empty containers, must be disposed of as

hazardous chemical waste.

Solid Waste: Collect powdered MHI-148 and any contaminated materials (e.g., weigh boats,

pipette tips, gloves) in a designated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect all MHI-148 solutions, including those in DMSO, in a designated,

sealed, and clearly labeled hazardous waste container. Do not pour MHI-148 or its solutions

down the drain.

Contaminated Sharps: Dispose of any needles or other sharps used to handle MHI-148
solutions in a designated sharps container for hazardous chemical waste.

Waste Pickup: Contact your institution's EH&S department to arrange for the pickup and

disposal of hazardous waste in accordance with local, state, and federal regulations.

Experimental Protocols
Protocol for Safe Weighing of Powdered MHI-148

Preparation:

Don all required PPE: safety goggles, face shield, lab coat, and double nitrile or butyl

gloves.

Ensure the analytical balance is inside a chemical fume hood or a ventilated balance

enclosure.

Place a tared weigh boat on the balance.

Weighing:

Carefully open the container of MHI-148 inside the fume hood.

Using a clean spatula, transfer the desired amount of powder to the weigh boat. Avoid

creating dust.

Once the desired weight is obtained, securely close the MHI-148 container.

Cleanup:

Carefully transfer the weighed powder to your experimental vessel.

Wipe down the spatula and any contaminated surfaces with a damp cloth, ensuring the

cloth is disposed of as hazardous waste.
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Dispose of the weigh boat and outer gloves in the designated solid hazardous waste

container.

Protocol for Spill Cleanup
Immediate Actions:

Alert others in the vicinity of the spill.

Evacuate the immediate area if the spill is large or involves a volatile solvent.

If any MHI-148 comes into contact with skin or eyes, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.

Cleanup Procedure (for small spills):

Don appropriate PPE, including respiratory protection if the spill involves powder.

For solid spills: Gently cover the spill with an absorbent material to avoid generating dust.

Carefully sweep the material into a dustpan and place it in a labeled hazardous waste

container.

For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

a chemical spill pillow).

Once the liquid is absorbed, use a scoop or spatula to collect the material and place it in a

labeled hazardous waste container.

Decontamination:

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or

isopropanol), followed by soap and water.

Dispose of all cleaning materials as hazardous waste.

Reporting:

Report the spill to your laboratory supervisor and your institution's EH&S department.
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Caption: PPE Decision Workflow for Handling MHI-148.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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